Cas no 61540-30-5 (Hexanoic acid, 3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Hexanoic acid, 3-oxo-, 1,1-dimethylethyl ester
• CAS No: 61540-30-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 475716
• PubChem ID: 11424005
• Update Time: 2025-08-04

Hexanoic acid, 3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 3-oxohexanoate
• D78804
• CS-0437648
• 3-oxo-hexanoic acid tert-butyl ester
• 61540-30-5
• tert-butyl3-oxohexanoate
• DTXSID60465393
• SCHEMBL6415291

• Inchi： 1S/C10H18O3/c1-5-6-8(11)7-9(12)13-10(2,3)4/h5-7H2,1-4H3
• InChI Key： PALADXPGIYFJRU-UHFFFAOYSA-N
• SMILES： O(C(CC(CCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives